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Cat. No.: B089830 Get Quote

An In-depth Technical Guide to 2,3,5-
Trimethylhexane
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,3,5-trimethylhexane, a

branched-chain alkane. It details its chemical identity, physicochemical properties, synthesis

methodologies, and analytical protocols. This document is intended to serve as a valuable

resource for researchers and professionals in chemistry and related fields, offering in-depth

information for laboratory applications and theoretical understanding.

Chemical Identification and Formula
2,3,5-Trimethylhexane is a saturated hydrocarbon belonging to the alkane family. Its structure

consists of a hexane backbone with three methyl group substituents at positions 2, 3, and 5.

Molecular Formula: C₉H₂₀[1][2]

CAS Number: 1069-53-0

Physicochemical Properties
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The physical and chemical properties of 2,3,5-trimethylhexane are summarized in the table

below. These properties are crucial for its application as a solvent and a component in fuels.

Property Value Reference

Molecular Weight 128.26 g/mol [3]

Appearance Colorless liquid

Density 0.7258 g/cm³ at 20 °C [2]

Boiling Point 131.4 °C [2]

Melting Point -127.9 °C [2]

Flash Point 24.4 ± 11.7 °C [2]

Refractive Index 1.4037 [2]

Solubility
Insoluble in water; soluble in

organic solvents.
[1]

Experimental Protocols
Synthesis of Branched Alkanes via Grignard Reaction
A common and versatile method for the synthesis of branched alkanes like 2,3,5-
trimethylhexane is through a Grignard reaction, followed by the reduction of the resulting

tertiary alcohol.[4] This multi-step synthesis allows for the controlled construction of the carbon

skeleton.

Step 1: Grignard Reagent Formation

Preparation: All glassware must be rigorously dried to exclude moisture, as Grignard

reagents are highly water-sensitive. The reaction should be conducted under an inert

atmosphere (e.g., nitrogen or argon).[5]

Initiation: Place magnesium turnings in a flask. Activation of the magnesium surface can be

achieved by adding a small crystal of iodine.[5]
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Reaction: A solution of an appropriate alkyl halide (e.g., 2-bromobutane) in an anhydrous

ether solvent (such as diethyl ether or THF) is added dropwise to the magnesium

suspension. The reaction is initiated when the color of the iodine disappears and a gentle

reflux is observed.[5]

Completion: After the addition of the alkyl halide is complete, the mixture is typically refluxed

for a period to ensure the complete formation of the Grignard reagent.

Step 2: Reaction with a Ketone

Addition: The prepared Grignard reagent is cooled to 0 °C. A solution of a suitable ketone

(e.g., 4-methyl-2-pentanone) in anhydrous ether is then added dropwise.[4]

Workup: After the reaction is complete, it is quenched by the careful addition of a saturated

aqueous solution of ammonium chloride or a dilute acid.[4] This step protonates the alkoxide

intermediate to form a tertiary alcohol.

Extraction: The organic layer is separated, and the aqueous layer is extracted with an

organic solvent. The combined organic extracts are then washed, dried, and the solvent is

removed to yield the crude tertiary alcohol.[4]

Step 3: Reduction of the Tertiary Alcohol

The final step to obtain the alkane is the reduction of the tertiary alcohol. This can be achieved

through various methods, such as reaction with a strong acid and a reducing agent.

Analytical Methodologies
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like

2,3,5-trimethylhexane, especially in complex mixtures such as gasoline.[6]

Principle: The sample is vaporized and injected into a gas chromatograph, where

components are separated based on their boiling points and interactions with the stationary

phase of the column. The separated components then enter a mass spectrometer, where
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they are ionized and fragmented, producing a unique mass spectrum that allows for

identification.

Application: ASTM D5769 provides a standard test method for the determination of

aromatics in gasoline by GC-MS, and similar principles can be applied to the analysis of

branched alkanes.[6][7] The method involves a multi-point calibration with standards to

ensure accurate quantification.

Isomer Discrimination: A significant challenge in the analysis of trimethylhexanes is the

differentiation of its structural isomers, which often have similar boiling points and mass

spectra. The use of high-resolution capillary columns and careful analysis of retention indices

can aid in their separation and identification.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are invaluable tools for the structural elucidation of organic

molecules.

¹H NMR: Provides information about the different types of protons in the molecule and their

connectivity. For 2,3,5-trimethylhexane, the spectrum would show a complex pattern of

overlapping signals in the aliphatic region due to the presence of multiple methyl, methylene,

and methine groups.

¹³C NMR: Shows distinct signals for each unique carbon atom in the molecule, providing a

clear picture of the carbon skeleton.[3] Spectra can be referenced in databases for

comparison.[9]

Visualizations
Synthesis of a Branched Alkane via Grignard Reaction
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Caption: Workflow for the synthesis of a branched alkane.
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Isomeric Relationship of Trimethylhexanes

Structural Isomers
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Caption: Structural isomers of trimethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089830#2-3-5-trimethylhexane-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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